Acid Fuchsin calcium salt
Acid Fuchsin calcium salt
Brand Name:
Vulcanchem
CAS No.:
123334-10-1
VCID:
VC20886111
InChI:
InChI=1S/C20H19N3O9S3.Ca/c1-10-6-13(9-18(20(10)23)35(30,31)32)19(11-2-4-14(21)16(7-11)33(24,25)26)12-3-5-15(22)17(8-12)34(27,28)29;/h2-9,23H,21-22H2,1H3,(H,24,25,26)(H,27,28,29)(H,30,31,32);/q;+2/p-2
SMILES:
CC1=CC(=C(C2=CC(=C(C=C2)N)S(=O)(=O)[O-])C3=CC(=C(C=C3)N)S(=O)(=O)[O-])C=C(C1=N)S(=O)(=O)O.[Ca+2]
Molecular Formula:
C20H17CaN3O9S3
Molecular Weight:
579.6 g/mol
Acid Fuchsin calcium salt
CAS No.: 123334-10-1
Cat. No.: VC20886111
Molecular Formula: C20H17CaN3O9S3
Molecular Weight: 579.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 123334-10-1 |
|---|---|
| Molecular Formula | C20H17CaN3O9S3 |
| Molecular Weight | 579.6 g/mol |
| IUPAC Name | calcium;2-amino-5-[(4-amino-3-sulfonatophenyl)-(4-imino-3-methyl-5-sulfocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate |
| Standard InChI | InChI=1S/C20H19N3O9S3.Ca/c1-10-6-13(9-18(20(10)23)35(30,31)32)19(11-2-4-14(21)16(7-11)33(24,25)26)12-3-5-15(22)17(8-12)34(27,28)29;/h2-9,23H,21-22H2,1H3,(H,24,25,26)(H,27,28,29)(H,30,31,32);/q;+2/p-2 |
| Standard InChI Key | ALSOAESJQVWXBZ-UHFFFAOYSA-L |
| SMILES | CC1=CC(=C(C2=CC(=C(C=C2)N)S(=O)(=O)[O-])C3=CC(=C(C=C3)N)S(=O)(=O)[O-])C=C(C1=N)S(=O)(=O)O.[Ca+2] |
| Canonical SMILES | CC1=CC(=C(C2=CC(=C(C=C2)N)S(=O)(=O)[O-])C3=CC(=C(C=C3)N)S(=O)(=O)[O-])C=C(C1=N)S(=O)(=O)O.[Ca+2] |
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